Cas no 59676-91-4 (3-(Pentylamino)propanenitrile)

3-(Pentylamino)propanenitrile structure
3-(Pentylamino)propanenitrile structure
Product Name:3-(Pentylamino)propanenitrile
CAS No:59676-91-4
MF:C8H16N2
MW:140.226041793823
MDL:MFCD00070654
CID:366483
PubChem ID:2760311
Update Time:2025-04-19

3-(Pentylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(pentylamino)-
    • 3-(Pentylamino)propanenitrile
    • 3-(Pentylamino)propa
    • 3-(Pentylamino)propionitrile
    • 3-Pentylamino-propionitril
    • 3-Pentylamino-propionitrile
    • 3-Pentylamino-propionsaeure-nitril
    • SCHEMBL2166713
    • A832420
    • CHEMBL139492
    • 3-(Pentyamino)propionitrile
    • DTXSID80375102
    • BDBM50046769
    • AKOS008959961
    • FT-0682112
    • 59676-91-4
    • 5-CHLOROTHIOPHENE-2,4-DISULFONYLDICHLORIDE
    • 3-(Pentylamino)propionitrile,
    • MFCD00070654
    • beta-Amylaminopropionitrile; 3-(Pentylamino)propionitirile
    • DB-021738
    • MDL： MFCD00070654
    • Inchi： 1S/C8H16N2/c1-2-3-4-7-10-8-5-6-9/h10H,2-5,7-8H2,1H3
    • InChI Key： USJGCZUFFGVFMY-UHFFFAOYSA-N
    • SMILES： N(CCC#N)CCCCC

Computed Properties

  • Exact Mass: 140.13100
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • Density: 0.87
  • Boiling Point: 129 °C
  • PSA: 35.82000
  • LogP: 2.07078

3-(Pentylamino)propanenitrile Security Information

  • HazardClass：IRRITANT

3-(Pentylamino)propanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Pentylamino)propanenitrile Pricemore >>

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